4-[(dimethylamino)methyl]-3-[hydroxy(4-methylphenyl)methyl]-1-benzofuran-5-ol

• IUPAC Name: 4-[(dimethylamino)methyl]-3-[hydroxy-(4-methylphenyl)methyl]-1-benzofuran-5-ol
• InChI: InChI=1S/C19H21NO3/c1-12-4-6-13(7-5-12)19(22)15-11-23-17-9-8-16(21)14(18(15)17)10-20(2)3/h4-9,11,19,21-22H,10H2,1-3H3
• InChI Key: BENOMONOICXPLK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(C2=COC3=C2C(=C(C=C3)O)CN(C)C)O
• Molecular Formula: C19H21NO3
• Molecular Weight: 311.4 g/mol

Description

The compound is a benzofuran derivative with a dimethylamino group and a hydroxyphenyl group attached. Benzofurans are oxygen-containing heterocyclic compounds that have been studied for their diverse biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the benzofuran ring, followed by the introduction of the dimethylamino and hydroxyphenyl groups. The exact synthetic route would depend on the starting materials and the specific conditions required for each reaction step.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These techniques can provide information about the arrangement of atoms in the molecule and the nature of the chemical bonds.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the presence of the benzofuran ring and the functional groups attached to it. For example, the dimethylamino group might participate in nucleophilic substitution reactions, while the hydroxy group could be involved in acid-base reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and stability, can be predicted based on its molecular structure. For example, the presence of polar groups like the hydroxy group would increase its solubility in polar solvents.

Mechanism of Action

The biological activity of this compound would depend on its interactions with biological targets. For example, many benzofuran derivatives have been found to interact with enzymes, receptors, or other proteins, leading to changes in cellular processes.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper handling and disposal procedures should be followed to minimize risks.